Cas no 1021871-37-3 (3-(bromomethyl)-4-chloro-benzonitrile)

• Product Name: 3-(bromomethyl)-4-chloro-benzonitrile
• CAS No: 1021871-37-3
• MF: C₈H₅BrClN
• MW: 230.489000082016
• MDL: MFCD16037301
• CID: 1132270
• PubChem ID: 66677767
• Update Time: 2025-11-01

3-(bromomethyl)-4-chloro-benzonitrile Chemical and Physical Properties

Names and Identifiers

• 3-(bromomethyl)-4-chloro-benzonitrile
• BENZONITRILE,3-(BROMOMETHYL)-4-CHLORO
• 3-(broMoMethyl)-4-chlorobenzonitrile
• BENZONITRILE, 3-(BROMOMETHYL)-4-CHLORO
• PEUFAERJRRTSBW-UHFFFAOYSA-N
• DA-16245
• 1021871-37-3
• SCHEMBL406876
• DTXSID501291938
• BS-19211
• Benzonitrile, 3-(bromomethyl)-4-chloro-

• MDL： MFCD16037301
• Inchi： 1S/C8H5BrClN/c9-4-7-3-6(5-11)1-2-8(7)10/h1-3H,4H2
• InChI Key： PEUFAERJRRTSBW-UHFFFAOYSA-N
• SMILES： BrCC1C(=CC=C(C#N)C=1)Cl

Computed Properties

• Exact Mass: 228.92939g/mol
• Monoisotopic Mass: 228.92939g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 174
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 23.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzyl halides Benzyl bromides

Additional information on 3-(bromomethyl)-4-chloro-benzonitrile

Introduction to 3-(bromomethyl)-4-chloro-benzonitrile (CAS No. 1021871-37-3)

3-(bromomethyl)-4-chloro-benzonitrile, identified by the Chemical Abstracts Service Number (CAS No.) 1021871-37-3, is a versatile organic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This heterocyclic aromatic compound features both bromomethyl and chloro substituents, making it a valuable intermediate in the synthesis of various biologically active molecules. Its unique structural properties enable it to participate in diverse chemical transformations, including nucleophilic substitution, cross-coupling reactions, and condensation processes, which are pivotal in drug discovery and material science.

The bromomethyl group attached to the benzene ring introduces a highly reactive site for further functionalization, while the chloro substituent provides an additional handle for selective modifications. This combination makes 3-(bromomethyl)-4-chloro-benzonitrile a preferred building block in medicinal chemistry, particularly for constructing complex scaffolds found in therapeutic agents. Recent advancements in synthetic methodologies have further highlighted its utility, enabling more efficient and scalable preparations of this compound.

In recent years, the pharmaceutical industry has seen a surge in the development of small-molecule inhibitors targeting various disease pathways. Among these, compounds derived from benzonitrile derivatives have shown promise due to their ability to interact with biological targets with high specificity. The presence of both bromomethyl and chloro groups in 3-(bromomethyl)-4-chloro-benzonitrile allows for the introduction of additional functionalities such as amines, thiols, or other nucleophiles through transition-metal-catalyzed reactions. These modifications are crucial for fine-tuning the pharmacokinetic and pharmacodynamic properties of drug candidates.

One of the most notable applications of 3-(bromomethyl)-4-chloro-benzonitrile is in the synthesis of kinase inhibitors, which are widely used in the treatment of cancers and inflammatory diseases. For instance, researchers have utilized this compound as a precursor to develop novel ATP-competitive inhibitors by incorporating heterocyclic rings or other pharmacophores through palladium-catalyzed cross-coupling reactions. The bromomethyl group can be selectively transformed into other functional groups such as alcohols or amines using mild conditions, facilitating the construction of more complex molecular architectures.

Moreover, the chloro substituent on the benzene ring can be displaced by nucleophiles under appropriate conditions, allowing for further diversification of the molecular structure. This property has been exploited in the synthesis of benzodiazepine analogs, where 3-(bromomethyl)-4-chloro-benzonitrile serves as a key intermediate. The benzodiazepine class of compounds is well-known for its anxiolytic and sedative effects, making them valuable therapeutic agents. By leveraging the reactivity of this compound, chemists have been able to generate novel derivatives with enhanced efficacy and reduced side effects.

The agrochemical sector has also benefited from the versatility of 3-(bromomethyl)-4-chloro-benzonitrile. Its incorporation into synthetic pathways has led to the development of new pesticides and herbicides with improved environmental profiles. For example, researchers have employed this compound to synthesize sulfonylurea derivatives, which are highly effective at low application rates due to their potent inhibition of acetolactate synthase (ALS), an enzyme crucial for plant amino acid biosynthesis. The ability to modify both bromomethyl and chloro groups allows for precise tuning of biological activity, ensuring that agrochemicals are both effective and minimally disruptive to non-target organisms.

Recent studies have also explored the use of 3-(bromomethyl)-4-chloro-benzonitrile in material science applications. Its ability to undergo polymerization reactions under controlled conditions has made it a candidate for developing novel polymers with specific mechanical or electronic properties. For instance, researchers have investigated its incorporation into conductive polymers used in organic electronics, where its aromatic structure contributes to enhanced charge transport properties. These advancements underscore the broad utility of this compound beyond traditional pharmaceuticals and agrochemicals.

The synthesis of 3-(bromomethyl)-4-chloro-benzonitrile itself is an area of active research, with recent developments focusing on improving yields and reducing environmental impact. Catalytic methods using transition metals such as palladium and copper have been particularly effective in facilitating key transformations while minimizing waste. Additionally, green chemistry principles have been applied to develop solvent-free or aqueous-phase synthetic routes, aligning with global efforts to promote sustainable chemical manufacturing.

In conclusion,3-(bromomethyl)-4-chloro-benzonitrile (CAS No. 1021871-37-3) is a multifunctional organic compound with broad applications across pharmaceuticals, agrochemicals, and materials science. Its unique structural features enable diverse chemical modifications, making it an indispensable tool for synthetic chemists. As research continues to uncover new methodologies and applications,3-(bromomethyl)-4-chloro-benzonitrile is poised to remain at the forefront of innovation in chemical synthesis and molecular design.